Cas no 1694638-13-5 ((1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid)

• Product Name: (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid
• CAS No: 1694638-13-5
• MF: C₉H₁₂F₂O₄
• MW: 222.185990333557
• MDL: MFCD31705942
• CID: 5290624
• PubChem ID: 117993585
• Update Time: 2026-03-10

(1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid
• (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid

• MDL： MFCD31705942
• Inchi： 1S/C9H12F2O4/c1-15-8(14)6-4-9(10,11)3-2-5(6)7(12)13/h5-6H,2-4H2,1H3,(H,12,13)/t5-,6-/m1/s1
• InChI Key： SDPFVSZBQQPYAG-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(O)=O)CCC(F)(F)C[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 222.07036518g/mol
• Monoisotopic Mass: 222.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Additional information on (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 1694638-13-5 and Product Name: (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid

The compound identified by the CAS number 1694638-13-5 and the product name (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique stereochemistry and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both difluoro and methoxycarbonyl substituents introduces specific electronic and steric properties that make this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The difluoro substitution in this compound contributes to these desirable properties by increasing lipophilicity and resistance to enzymatic degradation. This feature is particularly relevant in the design of small-molecule drugs where maintaining structural integrity in biological systems is crucial.

The (1R,2R)-configuration of the cyclohexane ring further distinguishes this compound from its stereoisomers, which can exhibit markedly different biological activities. Stereoisomers are known to play a critical role in drug efficacy and safety, with one enantiomer often being therapeutically active while another may be inactive or even harmful. The precise stereochemical control achieved in the synthesis of (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid underscores its potential as a building block for enantiomerically pure drugs.

One of the most compelling aspects of this compound is its utility as a chiral auxiliary or intermediate in asymmetric synthesis. Chiral auxiliaries are used to induce or enhance stereoselectivity in chemical reactions, allowing for the efficient production of enantiomerically enriched compounds. The methoxycarbonyl group not only provides a handle for further functionalization but also contributes to the overall stability of the molecule during synthetic transformations. This makes it particularly useful in multi-step synthetic routes where maintaining structural integrity is essential.

Recent research has highlighted the importance of fluorinated cyclohexanes in medicinal chemistry. Studies have demonstrated that these motifs can improve binding affinity to biological targets by modulating electronic properties and steric interactions. For instance, a study published in the Journal of Medicinal Chemistry reported that fluorinated cyclohexyl derivatives exhibit enhanced binding to certain enzyme targets compared to their non-fluorinated counterparts. The compound under discussion aligns with this trend by incorporating both difluoro and methoxycarbonyl groups into a rigid cyclohexane framework.

The synthesis of such complex molecules often presents significant challenges due to the need for high stereochemical purity and functional group tolerance. Advances in catalytic methods have enabled more efficient access to enantiomerically pure compounds like (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid, making it more feasible for pharmaceutical applications. Transition-metal-catalyzed reactions, such as asymmetric hydrogenation and cross-coupling reactions, have been particularly instrumental in achieving these goals.

In addition to its synthetic utility, this compound has shown promise in preliminary biological evaluations. While comprehensive pharmacological data is still being gathered, early studies suggest that derivatives of this structure may exhibit interesting biological activities. For example, modifications at the carboxylic acid or methoxycarbonyl positions could lead to compounds with potential therapeutic effects against various diseases. The versatility of this scaffold allows for broad exploration across multiple pharmacological targets.

The role of computational chemistry in optimizing synthetic routes and predicting biological activity cannot be overstated. Molecular modeling techniques have been increasingly employed to guide the design and synthesis of complex molecules like (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid. By simulating interactions between this compound and potential biological targets, researchers can gain insights into its mechanism of action and identify optimal modifications for enhancing efficacy.

Future directions for research on this compound may include exploring novel synthetic methodologies that improve yield and scalability while maintaining high enantiomeric purity. Additionally, investigating its biological profile through structure-activity relationship (SAR) studies could uncover new therapeutic applications or refine existing ones. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

The development of innovative compounds like (1R,2R)-4,4-difluoro-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid underscores the dynamic nature of pharmaceutical chemistry and its continuous evolution driven by scientific discovery. As new methodologies emerge and our understanding deepens, compounds with similar characteristics are likely to play increasingly important roles in drug discovery and development.